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Compound of Interest

Compound Name: Ruthenium trinitrate

Cat. No.: B093012

An important note on nomenclature: The term "Ruthenium trinitrate" is often used
interchangeably with "Ruthenium(lIl) nitrosyl nitrate.” However, the latter, with the chemical
formula Ru(NO)(NOs)s, is the more extensively documented and commercially available
compound. This guide will focus on Ruthenium(lll) nitrosyl nitrate, while also providing available
information on the simple trinitrate, Ru(NOs)s, and its hydrated form.

This technical guide is intended for researchers, scientists, and professionals in drug
development, providing a comprehensive overview of the chemical properties, structure, and
synthesis of Ruthenium(lll) nitrosyl nitrate.

Core Chemical Properties

Ruthenium(lll) nitrosyl nitrate is a coordination complex that is typically found as a red-brown
crystalline solid or in solution.[1] It is recognized for its utility as a precursor in the synthesis of
various ruthenium-containing catalysts and materials. The presence of the nitrosyl (NO) ligand
significantly influences its chemical behavior and reactivity. The compound is generally soluble
in water.

Quantitative Data Summary

The following tables summarize the key quantitative data for Ruthenium(lIl) nitrosyl nitrate and
the related, less-characterized Ruthenium(lll) nitrate hexahydrate.

Table 1: Chemical Properties of Ruthenium(lll) Nitrosyl Nitrate
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Property Value Source(s)
Molecular Formula Ru(NO)(NOs3)s [2]
Molecular Weight 317.09 g/mol [1]
Appearance I?eé—browh odorless crystals or o
liquid solution

Solubility Miscible with cold water [3]

Density (of 1.5% Ru solution) 1.07 g/mL [4]

Melting Point Decomposes upon heating

Table 2: Chemical Properties of Ruthenium(lll) Nitrate Hexahydrate

Property Value Source(s)
Molecular Formula Ru(NO3)3-6H20 [5]
Molecular Weight 395.2 g/mol [5]
Appearance Not specified

Solubility Not specified

Molecular Structure and Characterization

A definitive, experimentally determined crystal structure for solid Ruthenium(lll) nitrosyl nitrate
is not readily available in open literature. However, spectroscopic data provides insight into its
molecular structure.

Raman spectroscopy of Ruthenium(lIl) nitrosyl nitrate in nitric acid solutions reveals vibrations
associated with the ruthenium nitrosyl complexes. Key vibrational bands include those for the
nitrosyl ligand (NO) and the nitrate ligands (NOs~), confirming the coordination of these groups
to the ruthenium center.

While a precise crystal structure is unavailable, the molecular formula Ru(NO)(NOs)s indicates
a central ruthenium atom coordinated to one nitrosyl group and three nitrate groups. The nitrate
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ions can act as monodentate or bidentate ligands, leading to various possible coordination
geometries.

Experimental Protocols

The synthesis of Ruthenium(lil) nitrosyl nitrate can be achieved through several methods, often
starting from ruthenium-containing precursors. Below are detailed experimental protocols
adapted from patent literature.

Synthesis from Ruthenium Trichloride Hydrate

This method involves the conversion of ruthenium trichloride to a nitrosyl intermediate, followed
by replacement of the chloride ligands with nitrates.

Experimental Workflow:
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Caption: Synthesis of Ruthenium(lil) Nitrosyl Nitrate from Ruthenium Trichloride.

Methodology:

e Preparation of Nitrous Acid (HNO2z) Solution: Synthesize NO and NO:z gases and dissolve

them in deionized water at 0-4°C to generate a fresh solution of nitrous acid.

e Formation of Ruthenium Nitrosyl Chloride: Dissolve commercially available Ruthenium
trichloride hydrate (RuCls-nHz20) in dilute nitric acid. Under reflux, gradually add the prepared

nitrous acid solution with stirring. Continue the reaction until the solution's color changes to

rose red, indicating the formation of the intermediate, Ruthenium nitrosyl chloride

(Ru(NO)Cls).[6]
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 Nitrate Ligand Exchange: Cool the solution containing the Ruthenium nitrosyl chloride
intermediate. Add a solution of silver nitrate (AgNOs) to precipitate the chloride ions as silver
chloride (AgCl).[6]

« |solation of the Product: Filter the mixture to remove the AgCl precipitate. The resulting
filtrate is a solution of Ruthenium(lll) nitrosyl nitrate in dilute nitric acid.[6]

o Obtaining the Solid Product: The solid, crystalline Ruthenium(lll) nitrosyl nitrate can be
obtained by evaporating the solvent from the filtrate.[6]

Synthesis from Ruthenium-containing Spent Catalyst

This method details the recovery and conversion of ruthenium from a spent catalyst into
Ruthenium(lll) nitrosyl nitrate.

Experimental Workflow:
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Caption: Synthesis of Ruthenium(lIl) Nitrosyl Nitrate from a Spent Catalyst.

Methodology:
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» Preparation of the Catalyst: Dry and calcine the ruthenium-containing spent catalyst to
remove organic residues.

» Formation of Ruthenium Tetroxide: Reduce the calcined catalyst with hydrogen to form
metallic ruthenium. Subsequently, oxidize the metallic ruthenium with a mixed gas of ozone
and air to produce volatile ruthenium tetroxide (RuQa).[7]

o Formation of Ruthenium(lll) Nitrate: Absorb the gaseous RuOa into a nitric acid solution to
form a solution of Ruthenium(lIl) nitrate (Ru(NO3)3).[7]

o Conversion to Nitrosyl Nitrate: To the Ruthenium(lll) nitrate solution, slowly add solid sodium
nitrite (NaNO:2) with stirring and heat under reflux. The reaction is: Ru(NOs)s + 2NaNO:z +
2HNOs3 - Ru(NO)(NOs)s + 2NaNOs + NO21 + H20.[7]

« |solation of the Solid Product: Extract the resulting solution with anhydrous ether.
Evaporation of the ether from the extract yields solid Ruthenium(lll) nitrosyl nitrate.[7]

Applications in Research and Development

Ruthenium(lll) nitrosyl nitrate serves as a valuable precursor and catalyst in various domains of
chemical synthesis and materials science.

o Catalysis: It is employed as a catalyst in a range of organic reactions, including
hydrogenations, carbonylations, and hydrosilylations.

o Materials Science: It is used in the production of thick-film resistors and as a precursor for
the synthesis of ruthenium-based nanomaterials with unique electronic and catalytic
properties.

o Electrochemistry: The compound is utilized in the fabrication of bifunctional electrodes for
applications such as Li-air batteries and in electrocatalysts for water splitting.[8]

This guide provides a foundational understanding of Ruthenium(lll) nitrosyl nitrate for
professionals in scientific research and development. The provided data and protocols are
intended to facilitate further investigation and application of this versatile ruthenium compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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